Cas no 2828432-43-3 (CTOP trifluoroacetate)

• Product Name: CTOP trifluoroacetate
• CAS No: 2828432-43-3
• MF: C₅₂H₆₈F₃N₁₁O₁₃S₂
• MW: 1176.28744029999
• CID: 5147957
• PubChem ID: 138375820
• Update Time: 2025-05-25

CTOP trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• CTOP TFA
• 2828432-43-3
• H-D-Phe-Cys-Tyr-D-Trp-Orn-Thr-Pen-Thr-NH2 trifluoroacetate salt (Disulfide bond)
• CTOP (trifluoroacetate salt)
• EX-A9088A
• DA-53913
• CTOP trifluoroacetate

• Inchi： 1S/C50H67N11O11S2.C2HF3O2/c1-26(62)39(42(53)65)59-49(72)41-50(3,4)74-73-25-38(58-43(66)33(52)21-28-11-6-5-7-12-28)47(70)56-36(22-29-16-18-31(64)19-17-29)45(68)57-37(23-30-24-54-34-14-9-8-13-32(30)34)46(69)55-35(15-10-20-51)44(67)60-40(27(2)63)48(71)61-41;3-2(4,5)1(6)7/h5-9,11-14,16-19,24,26-27,33,35-41,54,62-64H,10,15,20-23,25,51-52H2,1-4H3,(H2,53,65)(H,55,69)(H,56,70)(H,57,68)(H,58,66)(H,59,72)(H,60,67)(H,61,71);(H,6,7)/t26-,27-,33-,35+,36+,37-,38+,39+,40+,41-;/m1./s1
• InChI Key： BPLOKJUPZTYYLV-XQGGKHMTSA-N
• SMILES： C(F)(F)(F)C(=O)O.C([C@@H]1C(N[C@]([H])(C(N[C@]([H])(C(N[C@H](C(=O)N[C@H](C(=O)N)[C@H](O)C)C(C)(C)SSC[C@]([H])(NC(=O)[C@H](N)CC2C=CC=CC=2)C(=O)N[C@@H](CC2C=CC(O)=CC=2)C(=O)N1)=O)[C@H](O)C)=O)CCCN)=O)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 1175.43915810g/mol
• Monoisotopic Mass: 1175.43915810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 81
• Rotatable Bond Count: 16
• Complexity: 2010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 463Ų

Additional information on CTOP trifluoroacetate

Comprehensive Overview of CTOP trifluoroacetate (CAS No. 2828432-43-3): Properties, Applications, and Research Insights

CTOP trifluoroacetate (CAS No. 2828432-43-3) is a specialized peptide derivative widely recognized for its role in biochemical and pharmacological research. This compound, characterized by its trifluoroacetate salt form, is frequently employed in studies targeting opioid receptor interactions. Researchers value its high purity and stability, making it a critical tool for investigating G-protein-coupled receptors (GPCRs) and signal transduction pathways. The growing interest in neuropharmacology and pain management has further amplified the demand for CTOP trifluoroacetate, as it serves as a selective antagonist for mu-opioid receptors (MOR).

In recent years, the scientific community has focused on understanding the mechanisms of opioid tolerance and addiction, areas where CTOP trifluoroacetate plays a pivotal role. Its ability to selectively block MOR without significant cross-reactivity with other receptor subtypes makes it indispensable for in vitro and in vivo studies. Additionally, the compound's compatibility with advanced techniques like fluorescence labeling and mass spectrometry has expanded its utility in proteomics and drug discovery pipelines.

The synthesis and quality control of CTOP trifluoroacetate adhere to stringent protocols to ensure batch-to-batch consistency. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity and purity. This attention to detail is crucial for researchers who rely on reproducible results in their experiments, particularly in high-throughput screening (HTS) and molecular docking studies.

Beyond its primary applications in neuroscience, CTOP trifluoroacetate has garnered attention in the field of cancer research. Emerging studies suggest that opioid receptors may influence tumor progression, sparking investigations into the compound's potential as a therapeutic agent or diagnostic tool. This interdisciplinary relevance underscores the importance of CAS No. 2828432-43-3 in both academic and industrial research settings.

From an SEO perspective, keywords such as "CTOP trifluoroacetate supplier", "CAS 2828432-43-3 price", and "mu-opioid receptor antagonist" are frequently searched by users seeking detailed information or procurement options. Addressing these queries, this article highlights the compound's technical specifications, storage conditions (typically -20°C for long-term stability), and solubility profiles (e.g., in aqueous buffers or organic solvents like DMSO). Such details are vital for researchers designing experiments or optimizing assay conditions.

In conclusion, CTOP trifluoroacetate (CAS No. 2828432-43-3) remains a cornerstone in biomedical research, bridging gaps between basic science and clinical applications. Its versatility, coupled with ongoing advancements in peptide chemistry and receptor pharmacology, ensures its continued relevance in addressing pressing health challenges. Future studies may further elucidate its role in personalized medicine and targeted therapies, solidifying its position as a key reagent in modern laboratories.